Cas no 25676-73-7 (Benzene, 1,3,5-tribromo-2,4-dimethoxy-)

• Product Name: Benzene, 1,3,5-tribromo-2,4-dimethoxy-
• CAS No: 25676-73-7
• MF: C₈H₇Br₃O₂
• MW: 374.851980447769
• CID: 1423665
• PubChem ID: 14339102
• Update Time: 2025-06-11

Benzene, 1,3,5-tribromo-2,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-tribromo-2,4-dimethoxy-
• 1,3,5-tribromo-2,4-dimethoxybenzene
• 25676-73-7

• Inchi： 1S/C8H7Br3O2/c1-12-7-4(9)3-5(10)8(13-2)6(7)11/h3H,1-2H3
• InChI Key： AZFRKBCSVYYWDW-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1OC)Br)Br)OC

Computed Properties

• Exact Mass: 371.79951
• Monoisotopic Mass: 371.79962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Additional information on Benzene, 1,3,5-tribromo-2,4-dimethoxy-

Comprehensive Overview of Benzene, 1,3,5-tribromo-2,4-dimethoxy- (CAS No. 25676-73-7)

Benzene, 1,3,5-tribromo-2,4-dimethoxy- (CAS No. 25676-73-7) is a halogenated aromatic compound with significant applications in organic synthesis and material science. This compound, characterized by its tribromo and dimethoxy functional groups, exhibits unique chemical properties that make it valuable for researchers and industries. Its molecular structure, featuring three bromine atoms and two methoxy groups attached to a benzene ring, contributes to its reactivity and versatility in various chemical reactions.

The compound's CAS No. 25676-73-7 is a critical identifier for researchers seeking precise information about its properties and applications. In recent years, the demand for halogenated aromatic compounds like Benzene, 1,3,5-tribromo-2,4-dimethoxy- has grown due to their role in advanced material development, including flame retardants and electronic components. Users often search for "1,3,5-tribromo-2,4-dimethoxybenzene uses" or "CAS 25676-73-7 synthesis," reflecting the interest in its practical applications and preparation methods.

One of the trending topics in the field of organic chemistry is the exploration of sustainable synthesis methods for halogenated compounds. Researchers are investigating greener alternatives to traditional bromination processes, which aligns with the global push for environmentally friendly chemical production. Benzene, 1,3,5-tribromo-2,4-dimethoxy- is no exception, as scientists explore catalytic and solvent-free approaches to its synthesis. This focus on sustainability has led to increased searches for "eco-friendly bromination techniques" and "green chemistry halogenated aromatics."

The compound's physical and chemical properties are also a subject of interest. With a molecular weight of 390.91 g/mol and a distinct crystalline structure, Benzene, 1,3,5-tribromo-2,4-dimethoxy- demonstrates high thermal stability, making it suitable for high-temperature applications. Its solubility in organic solvents like dichloromethane and toluene is another frequently searched topic, as users seek compatibility information for their experiments. Keywords such as "25676-73-7 solubility" and "1,3,5-tribromo-2,4-dimethoxybenzene melting point" are common in academic and industrial queries.

In the realm of material science, this compound has garnered attention for its potential in creating advanced polymers and functional coatings. The combination of bromine and methoxy groups offers a balance between reactivity and stability, enabling the design of materials with tailored properties. Recent studies have explored its use in photovoltaic cells and organic semiconductors, driving searches for "halogenated benzene derivatives in electronics" and "CAS 25676-73-7 material applications."

From a safety and handling perspective, proper storage and handling protocols are essential for Benzene, 1,3,5-tribromo-2,4-dimethoxy-. While it is not classified under stringent regulatory categories, users often search for "25676-73-7 safety data" and "1,3,5-tribromo-2,4-dimethoxybenzene handling precautions" to ensure compliance with laboratory standards. Providing clear and accurate information on these aspects enhances the compound's accessibility for researchers.

In conclusion, Benzene, 1,3,5-tribromo-2,4-dimethoxy- (CAS No. 25676-73-7) is a multifaceted compound with growing relevance in modern chemistry and technology. Its unique structure and properties make it a valuable tool for innovation, particularly in sustainable synthesis and advanced materials. By addressing user queries and aligning with current trends, this overview aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.